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Compound of Interest

Compound Name: Bromacil

Cat. No.: B1667870 Get Quote

Introduction

Bromacil is a broad-spectrum, systemic herbicide belonging to the substituted uracil chemical

class, first registered in the United States in 1961.[1][2] It is primarily utilized for non-selective,

long-term control of a wide range of annual and perennial weeds, grasses, and brush in non-

agricultural settings.[1][3] Common application sites include industrial areas, railways, rights-of-

way, and storage facilities where bare-ground or total vegetation control is desired. Bromacil is
soil-applied and functions as both a pre-emergent and post-emergent herbicide, though its

primary route of entry into plants is through the root system.

Mechanism of Action

Bromacil's herbicidal activity stems from its potent inhibition of photosynthesis. After being

absorbed by the roots, it is translocated upward via the xylem to the leaves and other

photosynthetic tissues. At the cellular level, bromacil blocks the electron transport chain in

Photosystem II (PSII) by binding to the D1 protein. This disruption prevents the conversion of

light energy into chemical energy (ATP and NADPH), halting carbon dioxide fixation and the

production of essential sugars. The blockage leads to a buildup of highly reactive oxygen

species, which cause lipid peroxidation and destruction of cell membranes, ultimately resulting

in chlorosis, necrosis, and plant death. The effects are typically slow to manifest, with visible

signs of control appearing several weeks after application.
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Bromacil is available in several formulations to suit different application needs, including:

Wettable powders (WP)

Water-dispersible granules (WDG) or Dry Flowables (DF)

Liquid concentrates (LC)

Granular (G) formulations

Liquid formulations are generally considered more toxic than dry formulations and carry a

"Warning" signal word, while dry formulations use "Caution".

Data Presentation
Table 1: Recommended Application Rates of Bromacil for Non-Agricultural Use
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Use Scenario
Application Rate
(Product)

Application Rate
(Active Ingredient -
a.i.)

Notes

General Non-

Selective Control
5 - 15 pounds/acre Not Specified

Higher rates are used

for perennial weeds

and brush.

Annual Weed Control 2 - 6 pounds/acre Not Specified

Applied when annual

weeds and grasses

reappear on

previously controlled

sites.

Rights-of-Way

(Typical)

6 - 8 pounds/acre

(Krovar®)
~3.2 pounds/acre

Applied primarily in

open areas to avoid

damage to desirable

trees.

BLM Lands (Typical) Not Specified 4.0 pounds a.i./acre

Maximum application

rate is 12.0 pounds

a.i./acre.

State of Florida (Non-

Ag Use)

8 pounds/acre/year

(max)

6.4 pounds

a.i./acre/year (max)

Use is prohibited in

several counties

(Hardee, Highland,

Polk, Orange, Lake).

Table 2: Environmental Fate and Persistence of Bromacil
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Parameter Value Conditions/Notes

Soil Half-Life (T½) ~60 days (average)

Can be as long as 8 months

under certain conditions. A

half-life of 275 days has also

been reported.

Water Solubility 815 mg/L
High solubility contributes to

leaching potential.

Soil Sorption Coeff. (Koc) 32 mL/g

Indicates weak sorption to soil

particles, contributing to

mobility.

Leaching Potential High

A combination of high

solubility, weak soil sorption,

and long persistence makes

bromacil a potential

groundwater contaminant.

Primary Degradation Path Microbial degradation

Soil microorganisms utilize

bromacil as a food source.

Photodegradation (breakdown

by sunlight) also occurs on the

soil surface.

Table 3: Ecotoxicology of Bromacil on Non-Target Organisms
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Organism Group Toxicity Value (LD50/LC50) Toxicity Class

Mammals (Rat, oral LD50) 2,300 - 5,200 mg/kg
Practically non-toxic to slightly

toxic.

Mammals (Rabbit, dermal

LD50)
>2,000 - >5,000 mg/kg Practically non-toxic.

Birds (Bobwhite Quail, oral

LD50)
>2,250 mg/kg Practically non-toxic.

Birds (Mallard/Quail, 8-day

dietary LC50)
>10,000 ppm Practically non-toxic.

Fish (Rainbow Trout, 48-96h

LC50)
56 - 75 mg/L Slightly toxic.

Fish (Bluegill Sunfish, 48h

LC50)
71 mg/L Slightly toxic.

Aquatic Invertebrates

(Daphnia)
Not specified

Generally considered not toxic

to aquatic invertebrates. Acute

adverse effects occur at 65

mg/L.

Aquatic Plants (Algae) EC50 0.0068 - 0.05 mg/L Very toxic to toxic.

Honeybees >16 µ g/bee (contact) Not toxic.

Experimental Protocols
Protocol 1: Field Efficacy Trial for Non-Selective
Vegetation Control
1. Objective: To evaluate the efficacy of various application rates of a bromacil formulation for

total vegetation control in a non-agricultural setting.

2. Experimental Design:

Design: Randomized Complete Block Design (RCBD).
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Replicates: Minimum of four replicates per treatment.

Plot Size: 10 m x 5 m, with a 1 m buffer between plots to prevent cross-contamination.

3. Treatments:

Untreated Control.

Bromacil Formulation at three rates (e.g., low, recommended, and high rate based on

product label; for example, 4.0, 8.0, and 12.0 lbs a.i./acre).

A commercial standard herbicide for comparison (e.g., Diuron or Imazapyr).

4. Site Selection and Preparation:

Select a site with a uniform and diverse population of annual and perennial weeds and

grasses, representative of the target application area.

Document the dominant weed species present and their growth stages prior to application.

Record soil characteristics (texture, organic matter content, pH) as these can influence

herbicide efficacy and persistence.

5. Herbicide Application:

Equipment: Use a calibrated CO2-pressurized backpack sprayer or a fixed-boom power

sprayer equipped with flat-fan nozzles to ensure uniform coverage.

Timing: Apply post-emergence when weeds are actively growing. For best results,

application should be made to moist soil just before or during a period of expected rainfall to

facilitate root uptake.

Spray Volume: Use a sufficient spray volume (e.g., 100-200 L/ha) to achieve uniform ground

coverage.

Environmental Conditions: Record temperature, humidity, wind speed, and cloud cover at the

time of application.
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6. Data Collection:

Efficacy Assessment: Visually assess percent vegetation control at 14, 30, 60, and 90 days

after treatment (DAT) using a scale of 0% (no effect) to 100% (complete vegetation death).

Assessments should be made for the overall plot and for individual key weed species.

Biomass Sampling: At 90 DAT, collect all above-ground plant biomass from a 1 m² quadrat

placed in the center of each plot. Dry the biomass at 70°C until a constant weight is achieved

and record the dry weight.

Phytotoxicity: Observe and record any signs of injury to desirable plants in adjacent, non-

target areas.

7. Statistical Analysis:

Analyze percent control and biomass data using Analysis of Variance (ANOVA).

Use a mean separation test, such as Tukey's HSD (p ≤ 0.05), to determine significant

differences between treatment means.

Protocol 2: Soil Residue Analysis for Bromacil via Gas
Chromatography (GC)
1. Objective: To quantify the concentration of bromacil residues in soil samples collected from

a treated site over time to determine its environmental persistence.

2. Sample Collection:

Collect soil cores (e.g., 2.5 cm diameter) from multiple depths (e.g., 0-15 cm, 15-30 cm)

within each experimental plot.

Sampling should occur at pre-determined intervals following application (e.g., 0, 30, 60, 90,

180 days).

Combine multiple cores from the same plot and depth to create a single composite sample.

Store samples frozen (-20°C) in labeled bags prior to analysis to prevent degradation.
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3. Sample Preparation and Extraction:

Sieving: Air-dry and sieve the soil sample through a 2 mm mesh to remove stones and

debris.

Extraction: Weigh 25 g of the sieved soil into a blender cup. Add a suitable organic solvent

such as chloroform or an acetonitrile/water mixture. Blend for 10 minutes.

Filtration: Filter the extract through Whatman #5 filter paper with a layer of Celite® 545 into a

filtering flask.

Repeat Extraction: Scrape the filter cake back into the blender and repeat the extraction and

filtration steps two more times to ensure complete recovery.

Concentration: Combine the filtrates and concentrate the extract using a rotary evaporator at

60°C.

4. Cleanup (Liquid-Liquid Partitioning):

Redissolve the concentrated residue in a suitable solvent mixture.

Perform a liquid-liquid partitioning cleanup step to remove interfering co-extractives. For

example, partition the extract against hexane to remove nonpolar impurities. Further cleanup

can be achieved by partitioning between acidic/basic aqueous solutions and an immiscible

organic solvent to isolate the bromacil.

5. Analysis by Gas Chromatography:

Instrument: Gas chromatograph (GC) equipped with a nitrogen-phosphorus detector (NPD)

or a Hall electrolytic conductivity detector (HECD), which are sensitive to halogenated

compounds like bromacil.

Column: A suitable capillary column (e.g., DB-5 or equivalent).

Injection: Inject a small volume (e.g., 1-4 µL) of the final, concentrated sample extract into

the GC.
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Quantification: Prepare a standard curve by injecting known concentrations of an analytical

grade bromacil standard. Quantify the bromacil concentration in the samples by comparing

the peak area to the standard curve.

Validation: Run recovery experiments by spiking untreated control soil with known amounts

of bromacil standard and processing them through the entire procedure to determine the

method's accuracy and efficiency.
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Caption: Mechanism of action of Bromacil, an inhibitor of Photosystem II electron transport.
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Caption: Experimental workflow for conducting a field efficacy trial of Bromacil.
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Caption: Key pathways influencing the environmental fate of Bromacil in soil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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